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Compound of Interest

Compound Name: Lauryl Glucoside

Cat. No.: B10798859

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance and protocols for the effective use of lauryl
glucoside, a non-ionic surfactant, in various enzymatic assays. Its mild nature and ability to
stabilize proteins make it a valuable tool for studying enzyme kinetics, particularly for
membrane-associated proteins or when maintaining enzyme integrity is crucial.

Introduction to Lauryl Glucoside in Enzymatic
Assays

Lauryl glucoside is a non-ionic surfactant derived from renewable resources, making it a
biodegradable and gentle detergent choice for biochemical and pharmaceutical research.[1][2]
Composed of a hydrophilic glucose head and a hydrophobic lauryl tail, it effectively solubilizes
proteins and other hydrophobic molecules without causing significant denaturation, a common
issue with harsher ionic detergents.[1] This property is particularly advantageous in enzymatic
assays where preserving the native structure and function of the enzyme is paramount for
obtaining accurate kinetic data. Non-ionic detergents like lauryl glucoside are generally
considered more benign to enzymes than their ionic counterparts.

Physicochemical Properties of Lauryl Glucoside

Understanding the physical and chemical properties of lauryl glucoside is essential for its
proper application in experimental design.
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Property Value Reference
Chemical Formula C18H3606 [1]
Molecular Weight 348.5 g/mol [1]

Type Non-ionic surfactant [1]
Appearance Viscous, pale yellow liquid

Solubility Water soluble

Critical Micelle Concentration
(CMC)

~0.1-0.2 mM

Key Applications in Enzymatic Assays

Lauryl glucoside's mild nature makes it suitable for a variety of applications in enzyme

studies:

» Solubilization of Membrane-Bound Enzymes: Its primary use is in the gentle extraction and

solubilization of integral membrane proteins from the lipid bilayer, allowing for their study in

an aqueous environment while maintaining their catalytic activity.

o Preventing Non-Specific Adsorption: In assays performed in microplates or cuvettes, lauryl

glucoside can be included at concentrations below its CMC to prevent the enzyme from

adsorbing to plastic surfaces, which can lead to inaccurate activity measurements.

« Stabilizing Purified Enzymes: It can help maintain the stability and activity of purified

enzymes during storage and in assay buffers by preventing aggregation.

» Facilitating Substrate Availability: For hydrophobic substrates, lauryl glucoside can aid in

their dispersion in agueous assay buffers, ensuring their availability to the enzyme.

Experimental Protocols

The following are general protocols for common enzyme assays that can be adapted for the

use of lauryl glucoside. It is crucial to empirically determine the optimal concentration of

lauryl glucoside for each specific enzyme and assay, as effects can be protein-dependent.
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General Workflow for Incorporating Lauryl Glucoside

The following diagram illustrates a general workflow for incorporating lauryl glucoside into an
enzymatic assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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